Cas no 28074-91-1 (1H-Purinium,2-amino-9-(2-deoxy-b-D-erythro-pentofuranosyl)-6,9-dihydro-7-methyl-6-oxo- (9CI))

• Product Name: 1H-Purinium,2-amino-9-(2-deoxy-b-D-erythro-pentofuranosyl)-6,9-dihydro-7-methyl-6-oxo- (9CI)
• CAS No: 28074-91-1
• MF: C₁₁H₁₆N₅O₄
• MW: 282.275841712952
• CID: 251739
• PubChem ID: 135596594
• Update Time: 2025-04-19

1H-Purinium,2-amino-9-(2-deoxy-b-D-erythro-pentofuranosyl)-6,9-dihydro-7-methyl-6-oxo- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Purinium,2-amino-9-(2-deoxy-b-D-erythro-pentofuranosyl)-6,9-dihydro-7-methyl-6-oxo- (9CI)
• 7-Methyldeoxyguanosin
• N7-Me-dGuo
• N(7)-Methyl-2'-deoxyguanosine
• 1H-Purinium, 2-amino-9-(2-deoxy-beta-D-erythro-pentofuranosyl)-6,9-dihydro-7-methyl-6-oxo-
• DTXSID30182348
• 28074-91-1
• 2-Deoxy-7-methylguanosine
• 7-Methyl-2-deoxyguanosine

• Inchi： 1S/C11H15N5O4/c1-15-4-16(7-2-5(18)6(3-17)20-7)9-8(15)10(19)14-11(12)13-9/h4-7,17-18H,2-3H2,1H3,(H2-,12,13,14,19)/p+1/t5-,6+,7-/m0/s1
• InChI Key： OMQUVUUQUJTKDH-XVMARJQXSA-O
• SMILES： O1[C@H](CO)[C@H](C[C@H]1[N+]1=CN(C)C2C(NC(N)=NC1=2)=O)O

Computed Properties

• Exact Mass: 282.12000
• Monoisotopic Mass: 282.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _1.2
• Topological Polar Surface Area: 126Ų

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.823
• PSA: 130.27000
• LogP: -1.64680

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides Purine 2'-deoxyribonucleosides